N-(tert-butyl)-2-{4-[(tert-butylamino)sulfonyl]phenoxy}acetamide

• IUPAC Name: N-tert-butyl-2-[4-(tert-butylsulfamoyl)phenoxy]acetamide
• InChI: InChI=1S/C16H26N2O4S/c1-15(2,3)17-14(19)11-22-12-7-9-13(10-8-12)23(20,21)18-16(4,5)6/h7-10,18H,11H2,1-6H3,(H,17,19)
• InChI Key: JJNJTVSDIRCCOQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)COC1=CC=C(C=C1)S(=O)(=O)NC(C)(C)C
• Molecular Formula: C16H26N2O4S
• Molecular Weight: 342.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds structurally related to N-(tert-butyl)-2-{4-[(tert-butylamino)sulfonyl]phenoxy}acetamide involves several steps, including ring cleavage, sulfamoylation, and functional group transformations. For instance, the ring cleavage of N-acyl- and N-(arylsulfonyl) histamines with di-tert-butyl dicarbonate in aqueous acetonitrile has been described as a method for producing related compounds through a one-pot synthesis process, highlighting the importance of protective group strategies in complex organic syntheses (Warshawsky et al., 1990).

Molecular Structure Analysis

The molecular structure of compounds like this compound is characterized by the presence of tert-butyl groups, sulfonyl functional groups, and phenoxy linkages. These structural elements contribute to the compound's reactivity and interactions. For example, studies on hydrogen bonding patterns in related compounds reveal the presence of intra- and intermolecular hydrogen bonds, which significantly influence the compound's stability and reactivity (Romero & Margarita, 2008).

Chemical Reactions and Properties

This compound and related compounds undergo various chemical reactions, including sulfamoylation and alkylation. Sulfamoylation of alcohols using related reagents demonstrates the selective introduction of sulfamoyl groups into organic molecules (Armitage et al., 2012). Additionally, the synthesis and characterization of sulfonic solid acid complexes illustrate their catalytic activity in reactions pertinent to the modification of aromatic compounds, suggesting potential pathways for modifying this compound (Adam & Kueh, 2014).

Physical Properties Analysis

The physical properties of this compound, such as solubility, melting point, and stability, can be inferred from studies on similar compounds. For example, the synthesis of low dielectric polyetherimides derived from related structural motifs demonstrates the influence of tert-butyl and phenoxy groups on the thermal and dielectric properties of polymers (Chen et al., 2017).

Chemical Properties Analysis

The chemical properties of this compound, including reactivity with various chemical agents and stability under different conditions, can be explored through the study of related compounds. The use of tert-butylsulfonamide as a nitrogen source for catalytic reactions indicates the potential reactivity of the tert-butyl and sulfonyl groups in related compounds (Gontcharov, Liu, & Sharpless, 1999).